![molecular formula C10H22ClNO2 B1397497 3-[(2-Propoxyethoxy)methyl]pyrrolidine hydrochloride CAS No. 1220018-79-0](/img/structure/B1397497.png)
3-[(2-Propoxyethoxy)methyl]pyrrolidine hydrochloride
Overview
Description
Scientific Research Applications
Pyrrolidine Derivatives in Medicine and Industry
Pyrrolidine derivatives, such as those synthesized through polar [3+2] cycloaddition reactions, are significant due to their biological effects, with many being used in medicine. These compounds have potential applications in industries, including as dyes or agrochemical substances. The study of pyrrolidine chemistry is crucial for advancing modern science, suggesting a protocol that could be applied to analogous reactions involving other 2-substituted nitroethene analogues, potentially including "3-[(2-Propoxyethoxy)methyl]pyrrolidine hydrochloride" derivatives (Żmigrodzka et al., 2022).
Synthesis of Pyrrolidines
Research on the synthesis of pyrrolidines and piperidines through one-pot oxidative decarboxylation-beta-iodination of amino acids presents a method to introduce different substituents into the pyrrolidine ring. This method could potentially be adapted to synthesize specific derivatives of "this compound," enhancing their utility in scientific research (Boto et al., 2001).
Organocatalytic Synthesis
The organocatalytic synthesis of spiro[pyrrolidin-3,3'-oxindoles] showcases the ability to create spirooxindole derivatives with high enantiopurity and structural diversity. Such methodologies could be relevant for creating highly specific and biologically active derivatives of "this compound" for use in medicinal chemistry and diversity-oriented synthesis (Chen et al., 2009).
properties
IUPAC Name |
3-(2-propoxyethoxymethyl)pyrrolidine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H21NO2.ClH/c1-2-5-12-6-7-13-9-10-3-4-11-8-10;/h10-11H,2-9H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PWPPICJKUVAXJC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOCCOCC1CCNC1.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H22ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.74 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1220018-79-0 |
Source
|
| Record name | Pyrrolidine, 3-[(2-propoxyethoxy)methyl]-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1220018-79-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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